Cas no 16849-26-6 (2-(2-iminopyrrolidin-1-yl)acetic acid)

• Product Name: 2-(2-iminopyrrolidin-1-yl)acetic acid
• CAS No: 16849-26-6
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD19229352
• CID: 1107439
• PubChem ID: 11815468
• Update Time: 2025-05-25

2-(2-iminopyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-imino-1-Pyrrolidineacetic acid
• 2-(2-iminopyrrolidin-1-yl)aceticAcid
• EN300-210747
• AKOS006375515
• 16849-26-6
• (2-IMINOPYRROLIDIN-1-YL)ACETIC ACID
• 2-(2-iminopyrrolidin-1-yl)acetic Acid
• 1-Pyrrolidineacetic acid, 2-imino-
• 2-(2-iminopyrrolidin-1-yl)acetic acid

• MDL： MFCD19229352
• Inchi： 1S/C6H10N2O2/c7-5-2-1-3-8(5)4-6(9)10/h7H,1-4H2,(H,9,10)
• InChI Key： QSMIRUXCDJJKMI-UHFFFAOYSA-N
• SMILES： OC(CN1C(CCC1)=N)=O

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-iminopyrrolidin-1-yl)acetic acid

Comprehensive Overview of 2-(2-Iminopyrrolidin-1-yl)acetic Acid (CAS No. 16849-26-6): Properties, Applications, and Research Insights

2-(2-Iminopyrrolidin-1-yl)acetic acid (CAS No. 16849-26-6) is a specialized organic compound with a unique molecular structure, combining a pyrrolidine ring and an acetic acid moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug development. The iminopyrrolidine group in its structure contributes to its versatility in forming hydrogen bonds, making it valuable for designing enzyme inhibitors or receptor modulators. Researchers frequently explore its derivatives for applications in central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier.

In recent years, the demand for high-purity 2-(2-iminopyrrolidin-1-yl)acetic acid has surged, driven by its role in synthesizing novel neurological agents. A 2023 study highlighted its utility in creating GABA receptor ligands, addressing conditions like anxiety and epilepsy. The compound’s carboxylic acid functional group allows for further derivatization, enabling the development of prodrugs with enhanced bioavailability. This aligns with the growing trend of precision medicine, where tailored molecular structures are critical for targeted therapies.

From a synthetic chemistry perspective, CAS 16849-26-6 is often prepared via N-alkylation reactions of pyrrolidine derivatives, followed by oxidation steps. Its stability under physiological conditions makes it a preferred intermediate in peptide mimetics design. Notably, its logP value (a measure of lipophilicity) has been optimized in recent formulations to improve drug delivery efficiency—a hot topic in AI-driven drug discovery platforms. Companies leveraging machine learning for molecular property prediction frequently include this compound in training datasets due to its balanced polarity.

Environmental and safety profiles of 2-(2-iminopyrrolidin-1-yl)acetic acid are also under scrutiny, particularly in green chemistry initiatives. Its biodegradability and low ecotoxicity make it a candidate for sustainable pharmaceutical manufacturing. Regulatory databases like REACH list it as non-hazardous under standard handling conditions, though proper laboratory PPE (e.g., gloves, goggles) is recommended during synthesis. This aligns with the broader industry shift toward ESG-compliant chemical production.

Future research directions for 16849-26-6 may explore its utility in RNA-targeting therapeutics, a field gaining traction post-COVID-19. Its potential to form stable complexes with nucleic acids could revolutionize antisense oligonucleotide technologies. Additionally, its metal-chelating properties are being investigated for diagnostic imaging agents, answering the rising demand for multimodal contrast agents in radiology.